Cas no 2171158-85-1 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• CAS No: 2171158-85-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6547097
• PubChem ID: 165552987
• Update Time: 2025-06-11

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutyl}acetic acid
• EN300-1479571
• 2171158-85-1

• Inchi： 1S/C27H32N2O5/c1-2-3-13-23(25(32)29-27(14-8-15-27)16-24(30)31)28-26(33)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,2-3,8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t23-/m0/s1
• InChI Key： CNLNXFUHVLQFQA-QHCPKHFHSA-N
• SMILES： OC(CC1(CCC1)NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid

Recent Advances in the Study of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171158-85-1)

The compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171158-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for protecting amino acids during peptide synthesis, and the incorporation of the cyclobutyl ring introduces conformational constraints that can enhance the stability and bioactivity of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved resistance to enzymatic degradation, making them promising candidates for the development of peptide-based drugs.

Another significant advancement is the use of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid in the design of protease inhibitors. Researchers have found that the cyclobutyl moiety can mimic the transition state of peptide bond cleavage, thereby effectively inhibiting proteases involved in diseases such as cancer and viral infections. A recent preprint on bioRxiv highlighted its potential in inhibiting the main protease of SARS-CoV-2, suggesting a possible avenue for COVID-19 therapeutics.

In addition to its applications in peptide synthesis and protease inhibition, this compound has also been investigated for its role in targeted drug delivery systems. The Fmoc group can be modified to attach targeting ligands, enabling the precise delivery of therapeutic agents to specific tissues or cells. A 2022 study in Advanced Drug Delivery Reviews reported the successful use of Fmoc-protected cyclobutyl derivatives in nanoparticle-based delivery systems, achieving enhanced tumor penetration and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 article in Organic Process Research & Development. These advancements are critical for translating laboratory-scale findings into clinically viable products.

In conclusion, the compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171158-85-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and drug delivery highlight its potential to address unmet medical needs. Future research will likely focus on further elucidating its mechanistic roles and expanding its therapeutic applications.